N-(1,3-benzothiazol-2-yl)-5-chloro-2-nitrobenzamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-5-chloro-2-nitrobenzamide
• InChI: InChI=1S/C14H8ClN3O3S/c15-8-5-6-11(18(20)21)9(7-8)13(19)17-14-16-10-3-1-2-4-12(10)22-14/h1-7H,(H,16,17,19)
• InChI Key: WZZRBKYWMNABNE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)C3=C(C=CC(=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C14H8ClN3O3S
• Molecular Weight: 333.7 g/mol
• CAS No.: 313469-36-2

Description

N-(1,3-benzothiazol-2-yl)-5-chloro-2-nitrobenzamide is a useful research compound. Its molecular formula is C14H8ClN3O3S and its molecular weight is 333.75. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Potential

N-(1,3-Benzothiazol-2-yl)-5-Chloro-2-Nitrobenzamide and its derivatives show promise in anticancer research. For example, 2-aryl-5(6)-nitro-1H-benzimidazole derivatives, which are structurally related, have shown significant cytotoxicity against various human neoplastic cell lines, including lung cancer (A549 cell line). These compounds have been found to induce apoptosis and cell cycle arrest in cancer cells, suggesting potential as anticancer agents (Romero-Castro et al., 2011).

Antibacterial Activity

Benzothiazole derivatives, closely related to this compound, have shown potent antibacterial activity. Studies have demonstrated their effectiveness against Streptococcus pyogenes and Pseudomonas aeruginosa, indicating their potential in treating bacterial infections (Gupta, 2018) (Gupta, 2018).

Anticonvulsant Properties

Similar benzamide derivatives have been explored for their anticonvulsant effects. Certain 4-thiazolidinone derivatives acting on benzodiazepine receptors displayed notable anticonvulsant activity in tests, suggesting potential applications in treating seizure disorders (Faizi et al., 2017).

Antiparasitic Activity

Research has also explored the use of benzothiazole derivatives in combating parasitic infections. Some of these compounds, including 6-amino-benzothiazoles, have shown in vitro antiparasitic properties against Leishmania infantum and Trichomonas vaginalis, indicating their potential in treating these infections (Delmas et al., 2002).

Optical and Thermal Properties

Studies on the synthesis, crystal growth, and characterization of N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide, a related compound, have revealed insights into its optical and thermal properties. This research could pave the way for applications in materials science, particularly in the development of new materials with specific optical properties (Prabukanthan et al., 2020).

Quality Control in Pharmaceutical Development

There is also significant research into developing quality control methods for these compounds, ensuring their purity and consistency for potential therapeutic use (Sych et al., 2018).

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit potent activity againstMycobacterium tuberculosis . They have also been associated with anti-inflammatory properties, potentially targeting cyclooxygenase (COX) enzymes .

Mode of Action

tuberculosis . In the context of anti-inflammatory properties, benzothiazole derivatives may suppress the COX enzymes, which are crucial for the conversion of arachidonic acid into prostaglandins .

Biochemical Pathways

Given the potential targets, it can be inferred that the compound may affect thearachidonic acid pathway involved in inflammation .

Pharmacokinetics

A study on similar benzothiazole derivatives suggested a favorable pharmacokinetic profile .

Result of Action

tuberculosis, suggesting a potential therapeutic effect in tuberculosis treatment . In the context of anti-inflammatory properties, these compounds may help reduce inflammation by suppressing the production of prostaglandins .